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Compound of Interest

Compound Name:
3-(2-

(Trifluoromethyl)phenyl)propanal

Cat. No.: B105438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 3-(2-
(Trifluoromethyl)phenyl)propanal (CAS No. 376641-58-6). The information is intended to

minimize risks and ensure the integrity of the compound for research and development

purposes.

Chemical and Physical Properties
3-(2-(Trifluoromethyl)phenyl)propanal is a significant intermediate in the synthesis of various

organic molecules and pharmaceuticals.[1] Its trifluoromethyl group enhances metabolic

stability and lipophilicity, making it a valuable component in medicinal chemistry.[1]

Table 1: Physical and Chemical Properties of 3-(2-(Trifluoromethyl)phenyl)propanal
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Property Value Reference

Molecular Formula C10H9F3O [2]

Molecular Weight 202.18 g/mol [1][2]

Appearance
Colorless oil or colorless to

slightly pale yellow liquid
[1][3][4]

Purity >95% [2]

Solubility

Soluble in Chloroform,

Dichloromethane, and Ethyl

Acetate

[3][5]

Safety and Hazard Information
This compound is classified as hazardous. The following table summarizes the key hazard

statements.

Table 2: Hazard Identification

Hazard Class Hazard Statement

Acute toxicity, oral H302: Harmful if swallowed.[4][6]

Acute toxicity, inhalation H332: Harmful if inhaled.[4]

Skin corrosion/irritation H315: Causes skin irritation.[4][6][7]

Serious eye damage/eye irritation H319: Causes serious eye irritation.[4][6][7]

Specific target organ toxicity — Single exposure H335: May cause respiratory irritation.[4][6]

Personal Protective Equipment (PPE)
To ensure safety, the following personal protective equipment should be worn when handling 3-
(2-(Trifluoromethyl)phenyl)propanal.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection Chemical safety goggles or a face shield.[4][7]

Hand Protection Protective gloves (e.g., nitrile rubber).[4][7]

Skin and Body Protection
Protective clothing and boots as required by the

situation.[4][7]

Respiratory Protection
Vapor respirator if aerosols or mists are

generated.[4][7]

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the stability and integrity of 3-(2-
(Trifluoromethyl)phenyl)propanal and to ensure the safety of laboratory personnel.

Storage Protocol
Storage Temperature: Store in a freezer at -20°C in an inert atmosphere.[3][5]

Container: Keep the container tightly closed and store in the original container.[6][7]

Environment: Store in a cool, dark, dry, and well-ventilated place.[4][6][7]

Incompatible Materials: Store away from oxidizing agents.[7]

Sunlight: Protect from direct sunlight.[4][6]

Handling Protocol
Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[7] Local exhaust ventilation should be used if vapor or mist is generated.[7]

Personal Hygiene: Wash hands and face thoroughly after handling.[6][7] Do not eat, drink, or

smoke in the work area.[8]

Dispensing: When dispensing, avoid contact with skin, eyes, and clothing.[6][7]
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Spill Management: In case of a spill, absorb the material with an inert absorbent such as dry

sand, earth, or sawdust.[7] Collect the spilled material and dispose of it in accordance with

local regulations.[7]

Experimental Workflow Diagram
The following diagram illustrates the recommended workflow for handling 3-(2-
(Trifluoromethyl)phenyl)propanal from receipt to disposal.
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Caption: Workflow for Safe Handling of 3-(2-(Trifluoromethyl)phenyl)propanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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